Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C12H11NO2S B8288034 5-Methoxy-2-(5-methyl-thiazol-2-yl)-benzaldehyde

5-Methoxy-2-(5-methyl-thiazol-2-yl)-benzaldehyde

Cat. No. B8288034
M. Wt: 233.29 g/mol
InChI Key: CXPDLLFMZLCTJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08420655B2

Procedure details

To a solution of 2-formyl-4-methoxyphenylboronic acid (200 mg, 1.11 mmol) in DMF (10 mL) and H2O (2 mL) are added 2-bromo-5-methylthiazole (217 mg, 1.22 mmol), Pd(PPh3)4 (128 mg, 0.11 mmol) and K2CO3 (230 mg, 1.67 mmol) at room temperature. The solution is heated to 120° C. for 1 hour in a microwave reactor. The solution is cooled down and 3-mercaptopropyl-functionalized silica gel (500 mg) is added. The solution is stirred for 15 minutes and filtered. The filtrate is washed with H2O (15 mL) and is extracted with EtOAc (3×15 mL). The combined organic layer is dried with MgSO4 and is filtered. The filtrate is concentrated and the residue is purified by silica gel flash chromatography eluting with 50% EtOAc in heptane to afford 5-methoxy-2-(5-methyl-thiazol-2-yl)-benzaldehyde (160 mg, 63%) as a white foam.
Name
2-formyl-4-methoxyphenylboronic acid
Quantity
200 mg
Type
reactant
Reaction Step One
Name
2-bromo-5-methylthiazole
Quantity
217 mg
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
230 mg
Type
reactant
Reaction Step One
Name
DMF
Quantity
10 mL
Type
solvent
Reaction Step One
Name
H2O
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Pd(PPh3)4
Quantity
128 mg
Type
catalyst
Reaction Step One
Name
5-methoxy-2-(5-methyl-thiazol-2-yl)-benzaldehyde
Yield
63%

Identifiers

REACTION_CXSMILES
[CH:1]([C:3]1[CH:8]=[C:7]([O:9][CH3:10])[CH:6]=[CH:5][C:4]=1B(O)O)=[O:2].Br[C:15]1[S:16][C:17]([CH3:20])=[CH:18][N:19]=1.C([O-])([O-])=O.[K+].[K+]>CN(C=O)C.O.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[CH3:10][O:9][C:7]1[CH:6]=[CH:5][C:4]([C:15]2[S:16][C:17]([CH3:20])=[CH:18][N:19]=2)=[C:3]([CH:8]=1)[CH:1]=[O:2] |f:2.3.4,^1:36,38,57,76|

Inputs

Step One
Name
2-formyl-4-methoxyphenylboronic acid
Quantity
200 mg
Type
reactant
Smiles
C(=O)C1=C(C=CC(=C1)OC)B(O)O
Name
2-bromo-5-methylthiazole
Quantity
217 mg
Type
reactant
Smiles
BrC=1SC(=CN1)C
Name
K2CO3
Quantity
230 mg
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
DMF
Quantity
10 mL
Type
solvent
Smiles
CN(C)C=O
Name
H2O
Quantity
2 mL
Type
solvent
Smiles
O
Name
Pd(PPh3)4
Quantity
128 mg
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Stirring
Type
CUSTOM
Details
The solution is stirred for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The solution is cooled down
ADDITION
Type
ADDITION
Details
3-mercaptopropyl-functionalized silica gel (500 mg) is added
FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
The filtrate is washed with H2O (15 mL)
EXTRACTION
Type
EXTRACTION
Details
is extracted with EtOAc (3×15 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layer is dried with MgSO4
FILTRATION
Type
FILTRATION
Details
is filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate is concentrated
CUSTOM
Type
CUSTOM
Details
the residue is purified by silica gel flash chromatography
WASH
Type
WASH
Details
eluting with 50% EtOAc in heptane

Outcomes

Product
Details
Reaction Time
 15 min
Name
5-methoxy-2-(5-methyl-thiazol-2-yl)-benzaldehyde
Type
product
Smiles
COC=1C=CC(=C(C=O)C1)C=1SC(=CN1)C
Measurements
Type Value Analysis
AMOUNT: MASS 160 mg
YIELD: PERCENTYIELD 63%
YIELD: CALCULATEDPERCENTYIELD 61.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.